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Compound of Interest

2,6-Dichloro-4-iodo-3-
Compound Name:
methylpyridine

Cat. No.: B12954479

Get Quote

\ J

CAS Number: 1334589-76-2 Formula: CeH4CIl2IN Molecular Weight: 287.91 g/mol

Executive Summary

2,6-Dichloro-4-iodo-3-methylpyridine is a high-value trisubstituted pyridine scaffold. Its utility
lies in its orthogonal reactivity: the C4-iodo bond is significantly more reactive toward oxidative
addition by palladium(0) species than the C2/C6-chloro bonds. This electronic differentiation
allows researchers to perform highly regioselective cross-coupling reactions (Suzuki-Miyaura,
Sonogashira) at the C4 position without disturbing the C2/C6 chlorides, which can be
functionalized in subsequent steps. This "programmable” reactivity is critical for Fragment-
Based Drug Discovery (FBDD) where precise placement of substituents is required.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6]
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Property Specification
IUPAC Name 2,6-Dichloro-4-iodo-3-methylpyridine
Pyridine ring substituted with Cl at 2,6; Methyl at
Structure
3; lodo at 4
Appearance Off-white to pale yellow solid
Melting Point Approx. 60—65 °C (Predicted/Analogous)
- Soluble in DCM, THF, EtOAc; sparingly soluble
Solubility )
In water
LogP ~3.4 (Lipophilic)
Storage 2-8 °C, Protect from light (lodide instability)

Synthetic Methodologies

The synthesis of this compound requires navigating the regioselectivity challenges of the
pyridine ring.[1][2] Two primary pathways are established in the field: the Directed Ortho
Metalation (DoM) route for direct functionalization and the Sandmeyer route for high
regiochemical fidelity.

Method A: Directed Ortho Metalation (DoM)

This method utilizes the acidity of the ring protons. In 2,6-dichloro-3-methylpyridine, the C4-
proton is sterically adjacent to the methyl group but electronically activated by the inductive
effect of the halogens.

e Precursor: 2,6-Dichloro-3-methylpyridine.
o Reagents: Lithium Diisopropylamide (LDA), lodine (

).

e Protocol:
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o Deprotonation: Treat the precursor with LDA in anhydrous THF at -78 °C. The low
temperature is critical to favor kinetic deprotonation at C4 over C5 and prevent benzylic

lithiation of the methyl group.
o Quenching: Add a solution of iodine in THF dropwise.
o Workup: Quench with saturated

to remove excess iodine.

Expert Insight: While direct, this method can suffer from regioselectivity issues (C4 vs C5
lithiation). Verification by 1H NMR is mandatory to ensure the iodine is para to the nitrogen (C4)

and not meta (C5).

Method B: Sandmeyer Reaction (High Fidelity)

For GMP-grade synthesis or when absolute regiocontrol is required, the Sandmeyer sequence

via the amine is preferred.

 Nitration: 2,6-Dichloro-3-methylpyridine
2,6-Dichloro-3-methyl-4-nitropyridine.

» Reduction: Fe/AcOH or

reduction to the 4-amino intermediate.

« lodination: Diazotization (

) followed by treatment with KI.

Reactivity & Applications: The Sequential Coupling
Workflow
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The core value of CAS 1334589-76-2 is its ability to serve as a linchpin in sequential cross-
coupling. The reactivity order of the halogens is | (C4) >> Cl (C2/C6).

Mechanism of Selectivity

The C-I bond has a lower bond dissociation energy (approx. 50 kcal/mol) compared to the C-ClI
bond (approx. 80 kcal/mol). Under standard Pd-catalyzed conditions (e.qg.,

), oxidative addition occurs almost exclusively at the C4-I bond.

Workflow Diagram

The following diagram illustrates the logical flow for synthesizing trisubstituted pyridines using
this scaffold.

2,6-Dichloro-4-iodo-
3-methylpyridine
(CAS 1334589-76-2)

SP?(U]- Mi‘hi Eisél Intermediate Pd(), I:g““dlg'n%,éxph‘“]' Target
cloctiviny: 2,6-Dichloro-3-methyl- cat

4-R-pyridine

Step 2: C2/C6 Functionalization
(Requires forcing conditions)

Polysubstituted Pyridine
(Drug Candidate)

Figure 1: Sequential regioselective functionalization workflow for CAS 1334589-76-2.

Click to download full resolution via product page

Experimental Protocol: C4-Selective Suzuki Coupling

e Substrate: 1.0 eq 2,6-Dichloro-4-iodo-3-methylpyridine
e Boronic Acid: 1.1 eq Aryl-B(OH)2

o Catalyst: 5 mol%

e Base: 2.0 eq

(2M aqueous)

» Solvent: Dioxane/Water (4:1)

e Conditions: Stir at room temperature to 40 °C for 4—6 hours.
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» Note: Avoid reflux temperatures in Step 1 to prevent premature reactivity at the chlorine
positions.

Handling & Safety (SDS Summary)
e Hazards: Irritant (Skin/Eye/Respiratory).

« Stability: The C-1 bond is light-sensitive. Prolonged exposure to ambient light can lead to
liberation of free iodine (discoloration to purple/brown).

» Storage: Store under inert gas (Argon/Nitrogen) at 2—-8 °C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3-methylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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